Electrochemical difunctionalization of alkenes and alkynes for the synthesis of organochalcogens involving C–S/Se bond formation
Organic Chemistry Frontiers Pub Date: 2023-11-23 DOI: 10.1039/D3QO01844J
Abstract
Organochalcogen compounds containing C–S/Se bond are motifs frequently found in various natural products, bioactive compounds, as well as functional materials. On the other hand, electrochemical organic synthesis has been regarded as a green and sustainable technology in which electrons serve as redox reagents. Given the wide presence of alkenes and alkynes as substrates, the electrochemical difunctionalization of alkenes and alkynes involving C–S/Se bond formation with high step-economy has recently attracted much attention from synthetic organic chemists. This review is devoted to highlighting the latest achievements in the development of the electrochemical difunctionalization of alkenes and alkynes for the synthesis of organochalcogens, including the oxychalcogenation, carbochalcogenation, aminochalcogenation, halochalcogenation, and dichalcogenation of alkenes and alkynes from 2018 to 2023.
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